[5-Methyl-1-(4-nitrobenzenesulfonyl)pyrrolidin-3-yl]methanamine hydrochloride

• IUPAC Name: [5-methyl-1-(4-nitrophenyl)sulfonylpyrrolidin-3-yl]methanamine;hydrochloride
• InChI: InChI=1S/C12H17N3O4S.ClH/c1-9-6-10(7-13)8-14(9)20(18,19)12-4-2-11(3-5-12)15(16)17;/h2-5,9-10H,6-8,13H2,1H3;1H
• InChI Key: NTTUIFNSPGOFAU-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN1S(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-])CN.Cl
• Molecular Formula: C12H18ClN3O4S
• Molecular Weight: 335.81 g/mol
• CAS No.: 1788641-17-7

Description

The compound is a derivative of pyrrolidine. Pyrrolidine is a five-membered nitrogen heterocycle used widely by medicinal chemists to obtain compounds for the treatment of human diseases.

Synthesis Analysis

While specific synthesis methods for this compound were not found, pyrrolidine derivatives are generally synthesized through ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings.

Molecular Structure Analysis

The compound likely contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. The structure also includes a nitrobenzenesulfonyl group and a methyl group.